Methyl 5-{(cyclohexylcarbonyl)[(4-isopropylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate

• Molecular Formula: C27H31NO6S
• Molecular Weight: 497.6 g/mol
• IUPAC Name: methyl 5-[cyclohexanecarbonyl-(4-propan-2-ylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C27H31NO6S/c1-17(2)19-10-13-22(14-11-19)35(31,32)28(26(29)20-8-6-5-7-9-20)21-12-15-24-23(16-21)25(18(3)34-24)27(30)33-4/h10-17,20H,5-9H2,1-4H3
• InChI Key: FNQZLWSHPPZSKW-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(O1)C=CC(=C2)N(C(=O)C3CCCCC3)S(=O)(=O)C4=CC=C(C=C4)C(C)C)C(=O)OC

Description

Methyl 5-{(cyclohexylcarbonyl)[(4-isopropylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine and pharmacology. This compound is a member of the benzofuran family and has been synthesized using various methods. In

Mechanism of Action

The exact mechanism of action of Methyl 5-{(cyclohexylcarbonyl)[(4-isopropylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is not fully understood. However, it is believed to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It is also thought to modulate the expression of certain genes that are involved in inflammation and pain.
Biochemical and Physiological Effects:
Methyl 5-{(cyclohexylcarbonyl)[(4-isopropylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the levels of pain-related neurotransmitters in the central nervous system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 5-{(cyclohexylcarbonyl)[(4-isopropylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate in lab experiments is its potent antitumor activity. It has been shown to be effective against a wide range of cancer cell lines, making it a valuable tool for cancer research. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on Methyl 5-{(cyclohexylcarbonyl)[(4-isopropylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate. One area of interest is the development of more efficient and cost-effective synthesis methods for this compound. Another area of research is the identification of its exact mechanism of action and the development of more potent analogs. Additionally, there is potential for the use of this compound in combination with other drugs for the treatment of cancer and other diseases.

Synthesis Methods

Methyl 5-{(cyclohexylcarbonyl)[(4-isopropylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has been synthesized using various methods. One of the most commonly used methods involves the reaction of 5-amino-2-methylbenzofuran-3-carboxylic acid with cyclohexyl isocyanate and 4-isopropylbenzenesulfonyl chloride in the presence of a suitable solvent and base. The resulting product is then treated with methyl iodide to obtain the final compound.

Scientific Research Applications

Methyl 5-{(cyclohexylcarbonyl)[(4-isopropylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has been extensively studied for its potential applications in the field of medicine and pharmacology. It has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, colon, and prostate cancer. It has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory and pain-related conditions.